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Compound of Interest

Compound Name: Rislenemdaz

Cat. No.: B10776263 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rislenemdaz, also known as CERC-301 or MK-0657, is a potent, selective, and orally

bioavailable antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the

GluN2B subunit.[1][2][3] The NMDA receptor, a glutamate-gated ion channel, plays a critical

role in synaptic plasticity, learning, and memory.[4] Rislenemdaz binds with high affinity to the

GluN2B subunit, thereby inhibiting the influx of calcium that is typically triggered by glutamate

binding.[1] This selective antagonism makes Rislenemdaz a valuable tool for investigating the

role of GluN2B-containing NMDA receptors in various neurological and psychiatric conditions.

Its high selectivity minimizes off-target effects, which is a significant advantage in experimental

settings.

These application notes provide a comprehensive guide for the preparation, storage, and use

of Rislenemdaz stock solutions for in vitro cell culture experiments.

Physicochemical Properties and Solubility Data
Proper preparation of Rislenemdaz stock solutions is critical for ensuring experimental

accuracy and reproducibility. The following table summarizes the key physicochemical

properties and solubility data for Rislenemdaz.
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Property Value Reference

Synonyms CERC-301, MK-0657

CAS Number 808732-98-1 (free base)

Molecular Formula C19H23FN4O2

Molecular Weight 358.41 g/mol

Binding Affinity (Ki) 8.1 nM for GluN2B

IC50 3.6 nM for GluN2B

Solubility in DMSO
90 - 150 mg/mL (251.1 -

418.52 mM)

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month

Experimental Protocols
Protocol 1: Preparation of a 10 mM Rislenemdaz Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Rislenemdaz in

Dimethyl Sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

Rislenemdaz powder (free base)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)
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Calibrated pipettes and sterile tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of Rislenemdaz powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.58 mg of Rislenemdaz.

Calculation: 358.41 g/mol (MW) x 0.010 mol/L (10 mM) x 0.001 L (1 mL) = 0.00358 g =

3.58 mg

Adding Solvent: Add the calculated volume of sterile DMSO to the tube containing the

Rislenemdaz powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15

minutes. Gentle warming to 37°C may also aid dissolution.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Sterilization (Optional but Recommended): While DMSO is generally considered sterile, if

there are concerns about contamination, the stock solution can be sterilized by filtering

through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE). Be aware that this may

lead to some loss of the compound.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

Rislenemdaz stock solution (e.g., 10 mM in DMSO)

Pre-warmed (37°C) complete cell culture medium

Sterile conical tubes or microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the Rislenemdaz stock solution at

room temperature or in a 37°C water bath.

Serial Dilution (Recommended): To minimize precipitation and ensure accurate final

concentrations, perform a serial dilution.

First, prepare an intermediate dilution of the stock solution in fresh cell culture medium.

For example, to achieve a final concentration of 10 µM from a 10 mM stock, you could first

dilute the stock 1:100 (e.g., 2 µL of stock into 198 µL of medium) to create a 100 µM

intermediate solution.

Vortex the intermediate solution gently.

Final Dilution: Add the required volume of the intermediate solution to your cell culture plates

or flasks containing pre-warmed medium to reach the final desired concentration. For

instance, add 100 µL of the 100 µM intermediate solution to 900 µL of medium in a well to

achieve a final concentration of 10 µM.

Important Considerations:
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The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% (v/v) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

To prevent precipitation, it is recommended to pre-warm both the stock solution and the

culture medium to 37°C before dilution. If precipitation occurs, ultrasonic heating may be

used to redissolve the compound.

Visualizations
Mechanism of Action: Rislenemdaz as a GluN2B
Antagonist
Rislenemdaz selectively binds to the GluN2B subunit of the NMDA receptor. This action

allosterically inhibits the ion channel, preventing the influx of Ca²⁺ that is normally mediated by

the binding of glutamate and a co-agonist (glycine or D-serine).
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Caption: Rislenemdaz selectively blocks the GluN2B subunit of the NMDA receptor.

Experimental Workflow: From Powder to Cell-Based
Assay
This diagram illustrates the logical flow for preparing and using Rislenemdaz in a typical cell

culture experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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